Cas no 1421275-39-9 (2-Bromo-4-fluoro-6-iodobenzoic acid)
1421275-39-9 structure
Product Name:2-Bromo-4-fluoro-6-iodobenzoic acid
CAS No:1421275-39-9
MF:C7H3BrFIO2
MW:344.904397249222
MDL:MFCD25542088
CID:4699458
Update Time:2023-08-14
2-Bromo-4-fluoro-6-iodobenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-BROMO-4-FLUORO-6-IODOBENZOIC ACID
- FCH2409675
- 2-Bromo-4-fluoro-6-iodobenzoic acid
-
- MDL: MFCD25542088
- Inchi: 1S/C7H3BrFIO2/c8-4-1-3(9)2-5(10)6(4)7(11)12/h1-2H,(H,11,12)
- InChI Key: WJKILWSNFTUXCL-UHFFFAOYSA-N
- SMILES: IC1C=C(C=C(C=1C(=O)O)Br)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 190
- Topological Polar Surface Area: 37.3
2-Bromo-4-fluoro-6-iodobenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019100591-1g |
2-Bromo-4-fluoro-6-iodobenzoic acid |
1421275-39-9 | 95% | 1g |
643.50 USD | 2021-06-17 | |
| Matrix Scientific | 133568-1g |
2-Bromo-4-fluoro-6-iodobenzoic acid, 97% |
1421275-39-9 | 97% | 1g |
$990.00 | 2023-09-10 | |
| Matrix Scientific | 133568-5g |
2-Bromo-4-fluoro-6-iodobenzoic acid, 97% |
1421275-39-9 | 97% | 5g |
$1440.00 | 2023-09-10 | |
| TRC | B118590-250mg |
2-Bromo-4-fluoro-6-iodobenzoic acid |
1421275-39-9 | 250mg |
$ 450.00 | 2022-06-07 | ||
| TRC | B118590-500mg |
2-Bromo-4-fluoro-6-iodobenzoic acid |
1421275-39-9 | 500mg |
$ 745.00 | 2022-06-07 | ||
| Crysdot LLC | CD12144568-1g |
2-bromo-4-fluoro-6-iodobenzoic acid |
1421275-39-9 | 95+% | 1g |
$644 | 2024-07-23 |
2-Bromo-4-fluoro-6-iodobenzoic acid Related Literature
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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